Disilane, 1,2-bis(1,1-dimethylethyl)-1,1,2,2-tetramethyl-

• IUPAC Name: tert-butyl-[tert-butyl(dimethyl)silyl]-dimethylsilane
• InChI: InChI=1S/C12H30Si2/c1-11(2,3)13(7,8)14(9,10)12(4,5)6/h1-10H3
• InChI Key: LPRFMFOJUGMAJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)[Si](C)(C)C(C)(C)C
• Molecular Formula: C12H30Si2
• DSSTOX Substance ID: DTXSID90212655
• Molecular Weight: 230.54 g/mol
• CAS RN: 63262-93-1

Description

Disilane, 1,2-bis(1,1-dimethylethyl)-1,1,2,2-tetramethyl-, is a colorless, volatile, flammable liquid with a molecular weight of 134.33 g/mol and a boiling point of -15°C. It is a silicon-based compound with a molecular structure of Si2H6. Disilane is widely used in the semiconductor industry due to its unique properties. It is also used in the production of polysiloxanes, which are used in the manufacture of silicone-based materials.

Scientific Research Applications

Enhanced Reactivity in Silicon-Halogen Bonding

The reactivity of the silicon-halogen bond can be significantly enhanced by intramolecular coordination to silicon, as demonstrated in the synthesis of pseudo-pentacoordinate halodisilanes. This approach facilitates the formation of complex disilane structures through reductive dimerization, showcasing the potential for creating intricate silicon-based molecules for advanced applications (Tamao et al., 1999).

Synthesis of Polymeric Materials

Disilane derivatives serve as crucial intermediates in the synthesis of disilane-containing polymers, which exhibit unique properties such as low inherent viscosity and high thermal stability. These materials have potential applications in advanced polymer science, demonstrating the versatility of disilane compounds in creating novel materials (Padmanaban et al., 1990).

Development of Silicone-Based Elastomers

The incorporation of disilane units into silicone-based polymers leads to the development of materials with enhanced mechanical and thermal properties. These advancements are significant for the creation of high-performance silicone elastomers with applications in various industrial sectors (Cazacu et al., 2015).

Novel Synthetic Routes in Organosilicon Chemistry

Disilane compounds are pivotal in the exploration of new synthetic pathways in organosilicon chemistry. They facilitate the creation of complex silicon-containing structures, contributing to the development of new materials and chemicals with specialized applications. This underscores the importance of disilane derivatives in advancing chemical synthesis and material science (Kumada & Ishikawa, 1964).